Cas no 1457346-95-0 (N-Cyclopentyl-2-[3-(hydroxymethyl)piperidin-1-yl]acetamide)

• Product Name: N-Cyclopentyl-2-[3-(hydroxymethyl)piperidin-1-yl]acetamide
• CAS No: 1457346-95-0
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 5048647
• Update Time: 2025-05-24

N-Cyclopentyl-2-[3-(hydroxymethyl)piperidin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-2-[3-(hydroxymethyl)piperidin-1-yl]acetamide
• N-Cyclopentyl-2-[3-(hydroxymethyl)piperidin-1-yl]acetamide

• Inchi： 1S/C13H24N2O2/c16-10-11-4-3-7-15(8-11)9-13(17)14-12-5-1-2-6-12/h11-12,16H,1-10H2,(H,14,17)
• InChI Key： CXTIKMBMOCETPF-UHFFFAOYSA-N
• SMILES： OCC1CCCN(CC(NC2CCCC2)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 252
• XLogP3: 0.9
• Topological Polar Surface Area: 52.6

Additional information on N-Cyclopentyl-2-[3-(hydroxymethyl)piperidin-1-yl]acetamide

Professional Introduction to N-Cyclopentyl-2-[3-(hydroxymethyl)piperidin-1-yl]acetamide (CAS No. 1457346-95-0)

N-Cyclopentyl-2-[3-(hydroxymethyl)piperidin-1-yl]acetamide, a compound with the chemical identifier CAS No. 1457346-95-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The unique arrangement of functional groups within its molecular framework suggests a multifaceted role in biochemical interactions, making it a subject of intense research interest.

The molecular structure of N-Cyclopentyl-2-[3-(hydroxymethyl)piperidin-1-yl]acetamide incorporates several key features that contribute to its pharmacological significance. The presence of a cyclopentyl group and a piperidine ring with a hydroxymethyl substituent creates a scaffold that is conducive to various biochemical interactions. These structural elements are not only crucial for the compound's reactivity but also for its potential binding affinity to biological targets. The cyclopentyl group, in particular, is known for its ability to enhance the solubility and metabolic stability of pharmaceutical compounds, while the piperidine ring is frequently employed in medicinal chemistry due to its versatility in forming hydrogen bonds and other critical interactions with biological molecules.

Recent advancements in the field of drug discovery have highlighted the importance of structurally diverse compounds in addressing complex diseases. N-Cyclopentyl-2-[3-(hydroxymethyl)piperidin-1-yl]acetamide has been studied for its potential role in modulating various biological pathways. Its unique chemical properties make it a promising candidate for further investigation in the development of novel therapeutics. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory responses and neurodegenerative diseases. These findings underscore the compound's therapeutic potential and justify its inclusion in ongoing pharmacological research.

The synthesis and characterization of N-Cyclopentyl-2-[3-(hydroxymethyl)piperidin-1-yl]acetamide have been subjects of considerable scientific inquiry. The synthetic route involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as chromatography and spectroscopy have been employed to elucidate the compound's structure and confirm its identity. These methodologies are essential for ensuring the compound's quality and consistency, which are critical factors in pharmaceutical applications.

One of the most compelling aspects of N-Cyclopentyl-2-[3-(hydroxymethyl)piperidin-1-yl]acetamide is its potential as a lead compound for drug development. Its structural features allow for modifications that can enhance its pharmacological properties, including solubility, bioavailability, and target specificity. Researchers are exploring various derivatives of this compound to optimize its therapeutic efficacy while minimizing potential side effects. This approach aligns with contemporary trends in drug design, which emphasize the development of targeted therapies with improved patient outcomes.

The pharmacokinetic profile of N-Cyclopentyl-2-[3-(hydroxymethyl)piperidin-1-yl]acetamide is another area of active investigation. Understanding how the body processes this compound is crucial for determining appropriate dosages and delivery methods. Preliminary studies have indicated that it exhibits favorable metabolic stability, which could translate into extended half-life and reduced dosing frequency. Additionally, its solubility characteristics suggest potential for oral administration, which would enhance patient compliance compared to injectable formulations.

In conclusion, N-Cyclopentyl-2-[3-(hydroxymethyl)piperidin-1-yl]acetamide (CAS No. 1457346-95-0) represents a significant advancement in pharmaceutical chemistry with substantial therapeutic potential. Its unique molecular structure and functional groups make it a versatile tool for drug development across multiple disease areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the treatment of various medical conditions.